{(2S,4R)-1-methyl-4-[(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]pyrrolidin-2-yl}methanol
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Overview
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multi-step reactions, employing techniques such as condensation, cyclization, and functional group transformation. An example is the three-component condensation synthesis of (7-aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones under solvent-free conditions, indicating a potential methodology for synthesizing related pyrazolo[1,5-a]pyrimidine derivatives (Gein et al., 2020).
Molecular Structure Analysis
Structural analysis of similar compounds involves X-ray diffraction, spectroscopy, and theoretical calculations such as Hartree-Fock (HF) and Density Functional Theory (DFT). The molecular structure of 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine provides insights into crystallography and theoretical chemistry that could be applicable (Gumus et al., 2018).
Chemical Reactions and Properties
Chemical reactions and properties of pyrazolo[1,5-a]pyrimidines and related compounds can involve a variety of transformations, including cyclization, methylation, and functional group modifications. These processes are crucial for modifying the biological activity and physical properties of the molecules (Huang et al., 2003).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystal structure, are determined through experimental studies. Techniques such as single-crystal X-ray diffraction provide detailed information on the crystallography of the compounds, which is essential for understanding their stability and reactivity (Jiu-fu et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group behavior, are pivotal for the compound's applications in synthesis and potential pharmacological uses. Studies on similar molecules have shed light on their oxidative properties and the impact of substituents on their chemical behavior (Mitsumoto & Nitta, 2004).
properties
IUPAC Name |
[(2S,4R)-1-methyl-4-[(5-phenylpyrazolo[1,5-a]pyrimidin-7-yl)amino]pyrrolidin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O/c1-22-11-14(9-15(22)12-24)20-18-10-16(13-5-3-2-4-6-13)21-17-7-8-19-23(17)18/h2-8,10,14-15,20,24H,9,11-12H2,1H3/t14-,15+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQMIOHWKYCZPCF-CABCVRRESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1CO)NC2=CC(=NC3=CC=NN32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@@H](C[C@H]1CO)NC2=CC(=NC3=CC=NN32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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